3-methoxy-1-{2-[4-(2-methoxyphenyl)piperidin-1-yl]-2-oxoethyl}pyridin-2(1H)-one

• IUPAC Name: 3-methoxy-1-[2-[4-(2-methoxyphenyl)piperidin-1-yl]-2-oxoethyl]pyridin-2-one
• InChI: InChI=1S/C20H24N2O4/c1-25-17-7-4-3-6-16(17)15-9-12-21(13-10-15)19(23)14-22-11-5-8-18(26-2)20(22)24/h3-8,11,15H,9-10,12-14H2,1-2H3
• InChI Key: ZOVZDUWCCRBFBP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2CCN(CC2)C(=O)CN3C=CC=C(C3=O)OC
• Molecular Formula: C20H24N2O4
• Molecular Weight: 356.4 g/mol

Description

3-methoxy-1-{2-[4-(2-methoxyphenyl)piperidin-1-yl]-2-oxoethyl}pyridin-2(1H)-one is a synthetic compound that belongs to the family of pyridinones. It is commonly referred to as MPDPV and is a potent psychostimulant that has been used in scientific research. This compound has gained attention due to its ability to produce euphoria and increased alertness in users.

Scientific Research Applications

Insecticidal Activity

3-Methoxy-1-{2-[4-(2-Methoxyphenyl)Piperidin-1-Yl]-2-Oxoethyl}Pyridin-2(1H)-One and related pyridine derivatives have been studied for their potential as insecticides. For example, E. A. Bakhite et al. (2014) explored the synthesis and toxicity of several pyridine derivatives against the cowpea aphid, Aphis craccivora Koch. Their study found significant insecticidal activities in these compounds, with some showing a stronger effect than conventional insecticides like acetamiprid (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).

Synthesis and Characterization

The compound has been a subject of interest in chemical synthesis and characterization studies. Wu Feng (2011) conducted research on the three-component synthesis of novel pyridine derivatives, including a compound closely related to this compound. This study highlights the compound's significance in advancing synthetic chemistry methodologies (Wu Feng, 2011).

Antiarrhythmic and Antihypertensive Effects

Barbara Malawska et al. (2002) investigated a series of pyrrolidin-2-one and pyrrolidine derivatives, including compounds structurally similar to the queried chemical, for their antiarrhythmic and antihypertensive effects. These compounds showed promise in treating arrhythmias and hypertension, with some derivatives demonstrating strong activities in these areas (Malawska, Kulig, Filipek, Sapa, Maciag, Zygmunt, & Antkiewicz-Michaluk, 2002).

Antibacterial Activity

Jun-Seob Kim et al. (2011) identified a derivative, 3-[4-(4-methoxyphenyl)piperazin-1-yl]piperidin-4-yl biphenyl-4-carboxylate (C10), as an effective agent in targeting bacterial persisters. This research presents the compound's potential in combating bacteria that are resistant to conventional antibiotics (Kim, Heo, Yang, Lee, Cho, Kim, Suh, Lim, Shin, & Kim, 2011).

Bioactivity Studies

Other studies have focused on the bioactivity of related compounds. For instance, research on polymethoxylated fused pyridine ring systems, which share structural similarities with the queried compound, revealed their potential as antitumor agents. Such compounds displayed a broad spectrum of antitumor activity in in-vitro screenings (Rostom, Hassan, & El-Subbagh, 2009).